Cas no 1691947-23-5 (1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid
• CAS No: 1691947-23-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6275868
• PubChem ID: 103193990
• Update Time: 2025-11-02

1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminophenyl)-3-ethylcyclobutane-1-carboxylic acid
• 1691947-23-5
• EN300-1153847
• 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid

• Inchi： 1S/C13H17NO2/c1-2-9-7-13(8-9,12(15)16)10-4-3-5-11(14)6-10/h3-6,9H,2,7-8,14H2,1H3,(H,15,16)
• InChI Key： NZHHCZRJDFDCSU-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C=2)N)CC(CC)C1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid

Comprehensive Guide to 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid (CAS No. 1691947-23-5)

1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid (CAS No. 1691947-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This cyclobutane derivative features a unique structural framework combining an aminophenyl group with a carboxylic acid functionality, making it a versatile intermediate for drug discovery and polymer applications. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting neurological disorders and inflammatory conditions, which aligns with current trends in precision medicine development.

The molecular structure of 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid demonstrates remarkable stability due to its cyclobutane core, while the 3-aminophenyl substitution provides reactive sites for further chemical modifications. Recent studies (2023-2024) have explored its application in creating bioactive small molecules, especially in the development of GPCR-targeting compounds – a hot topic in drug discovery circles. The compound's carboxylic acid group allows for easy conjugation with various biomolecules, making it valuable for proteolysis-targeting chimera (PROTAC) designs, one of the most searched concepts in contemporary medicinal chemistry.

From a synthetic chemistry perspective, CAS 1691947-23-5 represents an interesting case study in strained ring system chemistry. The ethylcyclobutane moiety introduces steric considerations that affect both reactivity and three-dimensional conformation, crucial factors in structure-activity relationship studies. Pharmaceutical companies are actively investigating this compound class for their potential to improve drug bioavailability – a persistent challenge in formulation science that frequently appears in scientific literature searches.

Material scientists have identified 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid as a promising monomer for high-performance polymers. Its rigid cyclobutane structure can enhance thermal stability in polymeric materials, while the aromatic amine group enables crosslinking possibilities. These properties make it relevant to current industry demands for advanced composite materials, particularly in aerospace and electronics applications where heat-resistant components are essential.

The compound's spectroscopic characteristics have been thoroughly documented, with distinct NMR signatures that facilitate quality control in manufacturing processes. Analytical chemists emphasize its well-defined HPLC retention time and mass spectral pattern, important parameters for researchers searching for reliable chemical reference standards. These analytical features support its growing use in method development laboratories worldwide.

In the context of green chemistry initiatives, synthetic routes to 1691947-23-5 have evolved to incorporate catalytic methods and atom-economical processes. Recent publications highlight improved yields through transition metal catalysis, addressing the pharmaceutical industry's need for sustainable synthesis – a trending topic in chemical research. These advancements position the compound favorably within the green chemistry movement that dominates current scientific discourse.

The commercial availability of 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid has expanded significantly since 2022, with multiple suppliers now offering research-grade quantities and custom synthesis services. Market analysts note growing demand from contract research organizations (CROs) working on central nervous system drug projects, reflecting broader industry trends toward neurological therapeutics development. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are frequently searched aspects by laboratory personnel working with this compound.

Patent literature reveals increasing utilization of CAS 1691947-23-5 in intellectual property claims related to small molecule drugs and specialty materials. Its structural features appear in several recent filings for kinase inhibitors and allosteric modulators, demonstrating its relevance to cutting-edge drug discovery platforms. Legal professionals and IP researchers often investigate such compounds when conducting prior art searches or freedom-to-operate analyses.

Future research directions for 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's balanced lipophilicity profile (calculated LogP ~2.1) makes it particularly interesting for blood-brain barrier penetration studies – a key challenge in CNS drug development that generates substantial scientific inquiry. Computational chemists are also employing molecular docking techniques to predict its interactions with various biological targets.

Quality assurance protocols for 1691947-23-5 typically involve rigorous spectroscopic verification and chromatographic purity assessments, with most commercial samples guaranteeing ≥95% purity. These standards address the pharmaceutical industry's stringent quality control requirements, a critical consideration for researchers sourcing chemical intermediates. The compound's stability data under various conditions represents another frequently searched parameter by laboratory scientists.

In educational contexts, 1-(3-Aminophenyl)-3-ethylcyclobutane-1-carboxylic acid serves as an excellent example for teaching conformational analysis and steric effects in advanced organic chemistry courses. Its synthesis illustrates important concepts in ring-forming reactions and functional group compatibility, making it relevant to chemical pedagogy. Academic researchers often include such compounds when designing curricular materials for graduate-level synthetic chemistry programs.